Cas no 2229470-66-8 (2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine)

• Product Name: 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine
• CAS No: 2229470-66-8
• MF: C₁₁H₁₅F₂NO
• MW: 215.239710092545
• CID: 6369508
• PubChem ID: 165618287
• Update Time: 2025-07-19

2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine Chemical and Physical Properties

Names and Identifiers

• 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine
• EN300-1800189
• 2229470-66-8
• [2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl](methyl)amine

• Inchi： 1S/C11H15F2NO/c1-11(2,14-3)7-5-6-8(12)9(13)10(7)15-4/h5-6,14H,1-4H3
• InChI Key： DMTOVYWHHAJAPY-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1OC)C(C)(C)NC)F

Computed Properties

• Exact Mass: 215.11217043g/mol
• Monoisotopic Mass: 215.11217043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 21.3Ų

Additional information on 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine

Introduction to 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2229470-66-8)

2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2229470-66-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. This introduction aims to provide a comprehensive overview of the chemical properties, synthesis methods, biological activities, and recent research advancements related to 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine.

The molecular structure of 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine is composed of a substituted phenyl ring with difluoro and methoxy groups, attached to a propan-2-yl and methyl amine moiety. The presence of these functional groups imparts distinct chemical and biological properties to the compound. The difluoro substitution on the phenyl ring enhances the lipophilicity and metabolic stability of the molecule, while the methoxy group contributes to its solubility and reactivity. The propan-2-yl and methyl amine groups further influence the compound's conformational flexibility and binding affinity to biological targets.

The synthesis of 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine has been extensively studied in recent years. One common approach involves the reaction of 3,4-difluoroanisole with an appropriate alkylating agent followed by subsequent amination steps. This multi-step process allows for precise control over the formation of the desired product with high purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the production process, making it more suitable for large-scale pharmaceutical applications.

In terms of biological activities, 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine has demonstrated significant potential as a therapeutic agent. Recent studies have shown that this compound exhibits potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of chronic pain conditions and inflammatory diseases. Additionally, preliminary investigations have indicated that 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine may possess neuroprotective effects, which could be beneficial in neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The mechanism of action of 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine is not yet fully understood but is believed to involve multiple pathways. Research suggests that it may modulate key signaling cascades involved in inflammation and pain perception, such as the NF-kB pathway and COX enzymes. Furthermore, its neuroprotective effects could be attributed to its ability to reduce oxidative stress and inhibit apoptosis in neuronal cells.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine in human subjects. Early results from phase I trials have shown that the compound is well-tolerated with minimal side effects at therapeutic doses. These findings are encouraging and pave the way for further clinical development.

In addition to its therapeutic potential, 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine has also been investigated for its use as a research tool in drug discovery and development. Its unique structural features make it an ideal candidate for structure-based drug design (SBDD), allowing researchers to explore novel ligand-receptor interactions and optimize lead compounds for improved pharmacological profiles.

The future outlook for 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine is promising. Ongoing research efforts are focused on elucidating its mechanism of action at a molecular level and identifying potential biomarkers for patient stratification. Additionally, efforts are being made to develop more efficient synthetic methods and formulations that can enhance its bioavailability and therapeutic index.

In conclusion, 2-(3,4-difluoro-2-methoxyphenyl)propan-2-yl(methyl)amine (CAS No. 2229470-66-8) represents a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a valuable asset in the development of novel therapeutics for various diseases. Continued research into this compound will undoubtedly contribute to advancements in drug discovery and improve patient outcomes.